Cas no 1804435-73-1 (6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile)
6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile
-
- Inchi: 1S/C9H6F3IN2O2/c1-16-8-7(17-9(10,11)12)5(2-3-14)4-6(13)15-8/h4H,2H2,1H3
- InChI Key: BBYRBBKZKRILIQ-UHFFFAOYSA-N
- SMILES: IC1=CC(CC#N)=C(C(=N1)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 304
- XLogP3: 2.7
- Topological Polar Surface Area: 55.1
6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093878-1g |
6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile |
1804435-73-1 | 97% | 1g |
$1,564.50 | 2022-04-02 |
6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile
Professional Introduction to 6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804435-73-1)
6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804435-73-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of an iodo substituent, methoxy groups, and a trifluoromethoxy group, make it a versatile building block for the development of novel therapeutic agents.
The significance of this compound lies in its potential applications across multiple domains of chemical biology and drug discovery. The iodo group provides a reactive handle for further functionalization via cross-coupling reactions, which are fundamental in constructing complex molecular architectures. Meanwhile, the methoxy and trifluoromethoxy groups introduce both electronic and steric effects that can modulate the pharmacokinetic properties of derived compounds. This balance of reactivity and functionalization makes 6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile an invaluable asset in synthetic chemistry.
In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been extensively studied due to their role in regulating critical cellular processes. The pyridine core of 6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile is particularly relevant in this context, as pyridine derivatives are known to exhibit potent kinase inhibition properties. For instance, studies have demonstrated that pyridine-based compounds can interfere with the ATP-binding pockets of kinases, thereby inhibiting their activity. This has opened up new avenues for the development of drugs targeting cancers, inflammatory diseases, and infectious disorders.
The incorporation of fluorine atoms, such as those present in the trifluoromethoxy group, is another critical feature that enhances the biological activity of derived compounds. Fluorinated aromatic rings are well-documented for their ability to improve metabolic stability, binding affinity, and oral bioavailability. In particular, trifluoromethoxy-substituted pyridines have shown promise in preclinical studies as scaffolds for kinase inhibitors. For example, recent publications highlight the use of such derivatives in targeting Janus kinases (JAKs), which play a pivotal role in immune responses and are implicated in autoimmune diseases like rheumatoid arthritis.
The acetonitrile moiety at the 4-position of the pyridine ring further contributes to the compound's versatility. Acetonitrile groups are commonly employed in medicinal chemistry due to their ability to enhance solubility and improve pharmacokinetic profiles. Additionally, they can serve as handles for further derivatization via nucleophilic addition or condensation reactions. This makes 6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile a valuable precursor for synthesizing a wide range of pharmacologically relevant compounds.
From a synthetic perspective, the iodo substituent allows for efficient introduction of diverse functional groups through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are cornerstone techniques in modern organic synthesis and have enabled the construction of complex heterocyclic frameworks. For instance, researchers have utilized these methods to integrate 6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile into larger molecular structures aimed at modulating specific biological targets.
The pharmaceutical industry has also recognized the potential of this compound in drug development pipelines. Several academic labs and biotechnology companies have reported its use in generating libraries of novel compounds for high-throughput screening (HTS). HTS campaigns are instrumental in identifying lead candidates with desirable pharmacological properties before further optimization efforts are undertaken. The structural features of 6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile, particularly its combination of halogenated aromatic rings and heteroatom substituents, make it an attractive scaffold for HTS programs targeting enzyme inhibition.
In conclusion, 6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804435-73-1) represents a significant advancement in pharmaceutical chemistry due to its multifaceted utility as an intermediate for drug discovery. Its unique structural attributes enable diverse synthetic manipulations while offering opportunities to develop next-generation therapeutics with improved efficacy and selectivity. As research continues to uncover new biological targets and mechanisms, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.
1804435-73-1 (6-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)